Cas no 69926-59-6 (1,2-Butanediol,4-(6-amino-9H-purin-9-yl)-, (S)- (9CI))

1,2-Butanediol,4-(6-amino-9H-purin-9-yl)-, (S)- (9CI) structure
69926-59-6 structure
Product Name:1,2-Butanediol,4-(6-amino-9H-purin-9-yl)-, (S)- (9CI)
CAS No:69926-59-6
MF:C9H13N5O2
MW:223.231820821762
CID:512679
PubChem ID:129674
Update Time:2025-04-19

1,2-Butanediol,4-(6-amino-9H-purin-9-yl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Butanediol,4-(6-amino-9H-purin-9-yl)-, (S)- (9CI)
    • (2S)-4-(6-aminopurin-9-yl)butane-1,2-diol
    • 9-(3,4-dihydroxybutyl)adenine
    • 1,2-Butanediol, 4-(6-amino-9H-purin-9-yl)-, (S)-
    • 9-Dhbad
    • (S)-4-(6-Amino-9H-purin-9-yl)-1,2-butanediol
    • 69926-59-6
    • 9-[(S)-3,4-Dihydroxybutyl]adenine
    • DTXSID20990191
    • SCHEMBL5965418
    • (s)-9-(3,4-dihydroxybutyl)-adenine
    • 4-(6-amino-9H-purin-9-yl)butane-1,2-diol
    • CHEMBL3250907
    • Inchi: 1S/C9H13N5O2/c10-8-7-9(12-4-11-8)14(5-13-7)2-1-6(16)3-15/h4-6,15-16H,1-3H2,(H2,10,11,12)/t6-/m0/s1
    • InChI Key: SJTGBHCHRMNUPZ-LURJTMIESA-N
    • SMILES: O[C@H](CO)CCN1C=NC2=C(N)N=CN=C12

Computed Properties

  • Exact Mass: 223.10709
  • Monoisotopic Mass: 223.106925
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.1
  • Topological Polar Surface Area: 110

Experimental Properties

  • Density: 1.63
  • Boiling Point: 567.3°C at 760 mmHg
  • Flash Point: 296.9°C
  • Refractive Index: 1.748
  • PSA: 110.08
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